3-(2-Chlorophenyl)-6-fluoro-[1,2,4]triazolo[4,3-a]pyridine

• Molecular Formula: C12H7ClFN3
• Molecular Weight: 247.65 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-6-fluoro-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C12H7ClFN3/c13-10-4-2-1-3-9(10)12-16-15-11-6-5-8(14)7-17(11)12/h1-7H
• InChI Key: NZXANMARZPHGKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C3N2C=C(C=C3)F)Cl

Description

3-(2-Chlorophenyl)-6-fluoro-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C12H7ClFN3 and its molecular weight is 247.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hexachloroethane (3.47 g, 14.68 mmol) was added portionwise at RT to a stirred mixture of Intermediate 31a (1.95 g, 7.34 mmol), triphenylphosphine (3.85 g, 14.68 mmol), and triethylamine (4.12 mL, 29.36 mmol) in anhydrous THF (60 mL). The reaction mixture was stirred at RT for 3.5 h. The resulting suspension was filtered, washing the solid with Et2O. The filtrate was concentrated in vacuo and the resultant residue purified by FCC using SCX-2 cartridge. The cartridge was washed with MeOH and the product was eluted with 2M NH3 in MeOH to give the title compound (1.81 g, quantitative) as a fawn coloured solid. LCMS (Method 3): Rt 2.96 min, m/z 248 [MH+].